2-[4-[2-[[1-[[10-(4-aminobutyl)-4-(1,3-dihydroxybutan-2-ylcarbamoyl)-7-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicos-19-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]-7,10-bis(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate;yttrium(3+)

• Molecular Formula: C65H89N14O18S2Y
• Molecular Weight: 1507.5 g/mol
• IUPAC Name: 2-[4-[2-[[1-[[10-(4-aminobutyl)-4-(1,3-dihydroxybutan-2-ylcarbamoyl)-7-(1-hydroxyethyl)-16-[(4-hydroxyphenyl)methyl]-13-(1H-indol-3-ylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicos-19-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]-7,10-bis(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate;yttrium(3+)
• InChI: InChI=1S/C65H92N14O18S2.Y/c1-39(81)51(36-80)72-64(96)53-38-99-98-37-52(73-60(92)48(28-41-10-4-3-5-11-41)68-54(84)32-76-20-22-77(33-55(85)86)24-26-79(35-57(89)90)27-25-78(23-21-76)34-56(87)88)63(95)70-49(29-42-15-17-44(83)18-16-42)61(93)71-50(30-43-31-67-46-13-7-6-12-45(43)46)62(94)69-47(14-8-9-19-66)59(91)75-58(40(2)82)65(97)74-53;/h3-7,10-13,15-18,31,39-40,47-53,58,67,80-83H,8-9,14,19-30,32-38,66H2,1-2H3,(H,68,84)(H,69,94)(H,70,95)(H,71,93)(H,72,96)(H,73,92)(H,74,97)(H,75,91)(H,85,86)(H,87,88)(H,89,90);/q;+3/p-3
• InChI Key: DUSFGVAHRFYHFD-UHFFFAOYSA-K
• Canonical SMILES: CC(C1C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=C(C=C4)O)NC(=O)C(CC5=CC=CC=C5)NC(=O)CN6CCN(CCN(CCN(CC6)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])C(=O)NC(CO)C(C)O)O.[Y+3]

Description

[90Y]-SMT-487: is an ideal therapeutic radiopharmaceutical.

• Its primary application lies in the treatment of liver malignancies, including primary liver cancer and colorectal liver metastases .

Preparation Methods

• Two main types of 90Y microspheres are used internationally:
  • 90Y-glass microspheres
  • 90Y-resin microspheres (with particle sizes ranging from 20 to 60 μm)
• In China, the commercially available product is 90Y-resin microspheres (marketed as Yttrium [90Y] Microsphere Injection ) .
• Additionally, 90Y-EDTMP can be used for treating conditions like leukemia and multiple myeloma .

Chemical Reactions Analysis

• 90Y-Resin Microspheres selectively distribute within tumor tissue microvasculature.
• Notable features:
  • High purity (99.99%)
  • High energy (maximum energy: 2.27 MeV, average energy: 0.94 MeV)
  • Half-life (t1/2): 64.1 hours (87% released in 8 days, 96% in 2 weeks)
  • Biocompatibility: Resin microspheres are compatible with human tissues and non-toxic.
  • Particle size: 20-60 μm, similar density to blood (1.6), ensuring uniform tumor coverage .

Scientific Research Applications

• 90Y-Resin Microspheres are used for treating primary liver cancer and colorectal liver metastases.
• Interventional techniques deliver high-dose radioactive microspheres via the hepatic artery, achieving close-range irradiation to kill liver cancer cells .

Mechanism of Action

• The mechanism involves selective internal radiation therapy (SIRT).
• 90Y-Resin Microspheres emit pure β radiation, penetrating tissues up to 11 mm (average penetration: 2.5 mm).
• The goal is to selectively irradiate and kill tumor cells within the liver .

Comparison with Similar Compounds

• While I don’t have specific information on similar compounds, [90Y]-SMT-487 stands out due to its unique properties and targeted therapeutic application.

Remember that this information is based on available sources, and further research may provide additional insights.